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Compound of Interest

Compound Name: (2-Fluoro-5-nitrophenyl)methanol

Cat. No.: B151165 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents is a critical component of laboratory safety and

regulatory compliance. This guide provides essential, immediate safety and logistical

information for the disposal of (2-Fluoro-5-nitrophenyl)methanol, ensuring that laboratory

personnel can manage this substance responsibly and efficiently.

(2-Fluoro-5-nitrophenyl)methanol is a solid organic compound characterized by the presence

of a fluorine atom and a nitro group on a benzene ring, with a hydroxymethyl substituent. Its

chemical structure necessitates careful consideration for its disposal, as it falls under the

category of halogenated and nitrated organic compounds, which are often classified as

hazardous waste.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to consult the substance's Safety

Data Sheet (SDS) and adhere to all institutional and local regulations. The following is a

summary of key safety information:
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Hazard Class GHS Hazard Statements Precautionary Statements

Skin Irritant H315: Causes skin irritation

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves. P302+P352:

IF ON SKIN: Wash with plenty

of water. P332+P313: If skin

irritation occurs: Get medical

advice/attention. P362: Take

off contaminated clothing and

wash before reuse.

Eye Irritant
H319: Causes serious eye

irritation

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.

Respiratory Irritant
H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. P312: Call a

POISON CENTER/doctor if

you feel unwell.

General Disposal

P501: Dispose of contents/

container to an approved

waste disposal plant.[1]
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Step-by-Step Disposal Procedure
The disposal of (2-Fluoro-5-nitrophenyl)methanol must be conducted in a manner that

ensures the safety of laboratory personnel and minimizes environmental impact. As a

halogenated organic compound, it should be segregated from non-halogenated waste streams.

[2][3]

Experimental Protocol: Waste Segregation and Collection

Personal Protective Equipment (PPE): Before handling the compound, ensure appropriate

PPE is worn, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab

coat.

Waste Container: Use a designated, properly labeled, and leak-proof waste container for

"Halogenated Organic Waste."[3] The container must be compatible with the chemical.

Transfer: Carefully transfer the solid (2-Fluoro-5-nitrophenyl)methanol into the designated

waste container. If the compound is in a solution, the solvent will determine the appropriate

waste stream (e.g., halogenated organic solvent waste). Avoid creating dust.

Labeling: Ensure the waste container is clearly labeled with the full chemical name, "(2-
Fluoro-5-nitrophenyl)methanol," and the appropriate hazard symbols (e.g., irritant).

Storage: Store the sealed waste container in a designated satellite accumulation area. This

area should be well-ventilated and away from incompatible materials.

Disposal Request: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor. Do not attempt to dispose of this chemical down the drain or in regular trash.

Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of (2-
Fluoro-5-nitrophenyl)methanol.
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Hazard Assessment

Waste Segregation

Collection & Storage

Final Disposal

Start: (2-Fluoro-5-nitrophenyl)methanol
for Disposal

Consult Safety Data Sheet (SDS)

Identify Hazards:
- Halogenated Organic
- Nitrated Compound

- Skin/Eye/Respiratory Irritant

Select Designated 'Halogenated
Organic Waste' Container

Label Container with Chemical
Name and Hazard Symbols

Transfer Waste to Container

Store in Satellite Accumulation Area

Contact Environmental Health & Safety (EHS)
or Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for (2-Fluoro-5-nitrophenyl)methanol.
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Regulatory Context
The disposal of hazardous waste is regulated by national and local authorities. In the United

States, the Environmental Protection Agency (EPA) provides guidelines under the Resource

Conservation and Recovery Act (RCRA).[4][5] It is the responsibility of the waste generator to

ensure compliance with all applicable regulations. Always consult with your institution's EHS

department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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